Cas no 1805834-53-0 (5-(2-Chloropropanoyl)-2-methylbenzyl alcohol)

• Product Name: 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol
• CAS No: 1805834-53-0
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5001604
• Update Time: 2025-07-22

5-(2-Chloropropanoyl)-2-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol

• Inchi： 1S/C11H13ClO2/c1-7-3-4-9(5-10(7)6-13)11(14)8(2)12/h3-5,8,13H,6H2,1-2H3
• InChI Key： XHAHJTIIPKXNQD-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C)=C(CO)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol

Introduction to 5-(2-Chloropropanoyl)-2-methylbenzyl Alcohol (CAS No. 1805834-53-0)

5-(2-Chloropropanoyl)-2-methylbenzyl alcohol, identified by its CAS number 1805834-53-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in various scientific domains.

The molecular structure of 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol consists of a benzyl alcohol moiety substituted with a 2-chloropropanoyl group. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the chloro group enhances reactivity, allowing for diverse functionalization and modifications, which are crucial in the development of novel pharmaceutical agents.

In the context of contemporary research, this compound has been explored for its role in the synthesis of bioactive molecules. Specifically, its benzyl alcohol backbone is a common structural motif in drug design, known for its ability to enhance solubility and bioavailability of therapeutic agents. The 2-chloropropanoyl group, on the other hand, provides a versatile handle for further chemical transformations, enabling the creation of complex molecular architectures.

Recent studies have highlighted the utility of 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol in the development of novel antibiotics and antiviral compounds. The chloro-substituted propanoyl moiety has been shown to interact effectively with biological targets, leading to the discovery of potent inhibitors. For instance, researchers have utilized this compound as a precursor in synthesizing molecules that exhibit significant antimicrobial activity against resistant strains of bacteria.

The pharmaceutical industry has also shown interest in this compound due to its potential in addressing neurological disorders. The benzyl alcohol moiety is known to cross the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drug delivery. By incorporating the 2-chloropropanoyl group, scientists have been able to fine-tune the pharmacokinetic properties of these derivatives, enhancing their efficacy and reducing side effects.

Moreover, 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol has found applications in materials science and polymer chemistry. Its unique reactivity allows for the incorporation into polymers and coatings that require specific functional groups for improved performance. For example, researchers have used this compound to develop biodegradable polymers with enhanced mechanical strength and thermal stability.

The synthesis of 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the compound's potential but also contribute to the broader field of organic chemistry by providing new methodologies for constructing complex molecules.

In conclusion, 5-(2-Chloropropanoyl)-2-methylbenzyl alcohol (CAS No. 1805834-53-0) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple scientific disciplines. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.